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Compound of Interest

Compound Name: Neodymium acetate

Cat. No.: B1144204

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of neodymium
acetate, detailing its anhydrous and hydrated forms. The document presents crystallographic
data, experimental protocols for synthesis and crystallization, and visual representations of the
synthetic workflows. This guide is intended for researchers, scientists, and professionals in
drug development who require a thorough understanding of the solid-state properties of this
compound.

Introduction

Neodymium(lIl) acetate, with the chemical formula Nd(CHsCOO)s, is a compound of significant
interest in various fields, including materials science and chemistry. Its utility extends to
applications such as precursors for catalysts, components in specialty glass and lasers, and as
a reagent in chemical synthesis. The crystal structure of neodymium acetate is complex and
exists in several forms, primarily as anhydrous crystals and various hydrates, each exhibiting
distinct structural characteristics. Understanding these crystalline structures is crucial for
controlling the material's properties and for its application in advanced technologies.

Crystallographic Data

The crystal structure of neodymium acetate has been determined for both its anhydrous and
hydrated forms. The following tables summarize the key crystallographic parameters for the
most well-characterized phases.
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Anhydrous Neodymium(lll) Acetate

Anhydrous neodymium(lIl) acetate crystallizes in the monoclinic system. The coordination
environment of the neodymium ions is typically eight- or nine-coordinate, with oxygen atoms
from the acetate ligands bridging the metal centers to form a polymeric structure.[1]

Parameter Value

Chemical Formula Nd(C2H302)3
Crystal System Monoclinic

Space Group P2i/a

a 2201.7(2) pm

b 1850.0(1) pm

c 2419.0(3) pm

B 96.127(8)°

Volume 9796.8(1) x 10° pm?
A 40

Most Nd3* cations are coordinated by nine (or
o eight) oxygen atoms of the acetate ligands,
Coordination ] ] )
which connect these polyhedra into slightly

puckered sheets.[1]

Table 1: Crystallographic data for anhydrous neodymium(lll) acetate.[1]

Neodymium(lll) Acetate Tetrahydrate

The tetrahydrate of neodymium acetate is a common and stable hydrated form. It crystallizes
in the triclinic system. The neodymium ions are coordinated by oxygen atoms from both the
acetate ligands and water molecules.[2]
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Parameter Value

Chemical Formula Nd(C2H302)3-4H20
Crystal System Triclinic

Space Group P1

a 9.425 A (0.9425 nm)
b 9.932 A (0.9932 nm)
c 10.65 A (1.065 nm)
a 88.09°

B 115.06°

y 123.69°

Table 2: Crystallographic data for neodymium(lll) acetate tetrahydrate.[2][3]

Other hydrated forms, such as the monohydrate (Nd(CHsCOOQO)s-H20) and a sesquihydrate
(Nd(CH3C0O)s:1.5H20), have also been reported.[3][4]

Experimental Protocols

The synthesis and crystallization of neodymium acetate can be achieved through several
methods. The following protocols provide detailed procedures for obtaining both hydrated and
anhydrous forms.

Synthesis of Neodymium(lll) Acetate Hydrate from
Neodymium(lll) Oxide

This protocol describes a common laboratory-scale synthesis of neodymium acetate hydrate
from commercially available neodymium(lll) oxide.

Materials:

e Neodymium(lll) oxide (Ndz03)
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Glacial acetic acid (CH3COOH)

Deionized water

Sodium hydroxide (NaOH) or ammonia solution (for pH adjustment)

Beakers, magnetic stirrer, heating plate, filtration apparatus

Procedure:

In a beaker, prepare a 1:1 (v/v) solution of glacial acetic acid and deionized water.[5]

Heat the acetic acid solution to boiling while stirring.[5]

Slowly and cautiously add small portions of neodymium(lll) oxide powder to the boiling
solution. The molar ratio of neodymium oxide to acetic acid should be approximately 1:3.9.[5]
Continue stirring until the oxide is completely dissolved. The reaction is exothermic and may
produce foam.[5]

After the reaction is complete, continue heating the solution until the temperature reaches
110-125 °C to concentrate the solution.[5]

Stop heating and allow the solution to cool naturally to room temperature for crystallization to
occur.[5] For growing larger single crystals, a slower cooling rate or slow evaporation of the
solvent at room temperature is recommended.

The pH of the solution can be adjusted to approximately 4 with a dilute solution of sodium
hydroxide or ammonia to promote the crystallization of specific hydrates.[2]

Once crystals have formed, they can be collected by filtration.

The collected crystals should be washed with a small amount of cold deionized water or
ethanol to remove any residual acetic acid and then dried in a desiccator.

Synthesis of Anhydrous Neodymium(lll) Acetate

This protocol describes a method for the synthesis of anhydrous nheodymium acetate single

crystals.
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Materials:

Neodymium metal

Malonic acid

Glass ampoule

Tube furnace

Procedure:
e Place neodymium metal and malonic acid in a glass ampoule.
o Seal the ampoule under vacuum.

e Heat the ampoule in a tube furnace to 180 °C.[2] The direct oxidation of neodymium by
malonic acid at this temperature yields anhydrous neodymium(lil) acetate.[2]

 After the reaction is complete, the ampoule is cooled slowly to allow for the formation of
single crystals.

Experimental and Logical Workflows

The following diagrams, generated using the DOT language, illustrate the workflows for the
synthesis of neodymium acetate.

Neodymium(Il) Oxide

Click to download full resolution via product page
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Caption: Workflow for the synthesis of hydrated neodymium acetate.
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Caption: Workflow for the synthesis of anhydrous heodymium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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